Cas no 14753-05-0 (1-Chloro-2-methylpentane)

1-Chloro-2-methylpentane (CAS: 3523-93-9) is a halogenated hydrocarbon with the molecular formula C6H13Cl. This clear, colorless liquid is characterized by its branched-chain structure, featuring a chlorine atom at the primary carbon and a methyl group at the secondary position. It serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions and Grignard reagent preparations. The compound's moderate reactivity and stability make it suitable for controlled alkylation processes in pharmaceutical and agrochemical applications. Its well-defined structure ensures predictable reaction pathways, while the branched alkyl chain contributes to solubility in common organic solvents. The product is typically stored under inert conditions to maintain purity, with a boiling point of approximately 115-117°C.
1-Chloro-2-methylpentane structure
1-Chloro-2-methylpentane structure
Product name:1-Chloro-2-methylpentane
CAS No:14753-05-0
MF:C6H13Cl
MW:120.620421171188
MDL:MFCD00053236
CID:2658036
PubChem ID:87566474

1-Chloro-2-methylpentane Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-2-methylpentane
    • 6-nitrooctacyclo[10.6.6.63,10.02,11.04,9.013,18.019,24.025,30]triaconta-4,6,8,13,15,17,19,21,23,25,27,29-dodecaene(non-preferred name)
    • 2-METHYLPENTYL CHLORIDE
    • Pentane, 1-chloro-2-methyl
    • 1-chloro-2-methyl-pentane
    • Pentane, 1-chloro-2-methyl-
    • SLBTUZZYJLBZQV-UHFFFAOYSA-N
    • EN300-61698
    • 128399-28-0
    • BS-20615
    • SCHEMBL1286260
    • DTXSID20335907
    • D89415
    • MFCD00053236
    • AKOS009157400
    • 14753-05-0
    • DTXCID30286996
    • 679-658-1
    • MDL: MFCD00053236
    • Inchi: 1S/C6H13Cl/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
    • InChI Key: SLBTUZZYJLBZQV-UHFFFAOYSA-N
    • SMILES: ClC([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 120.0705781g/mol
  • Monoisotopic Mass: 120.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 35.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3

Experimental Properties

  • Density: 0.8700
  • Melting Point: -35.1°C (estimate)
  • Boiling Point: 120°C(lit.)
  • Refractive Index: 1.4190-1.4220

1-Chloro-2-methylpentane Security Information

1-Chloro-2-methylpentane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-61698-0.5g
1-chloro-2-methylpentane
14753-05-0
0.5g
$658.0 2023-02-13
Chemenu
CM394359-25g
1-Chloro-2-methylpentane
14753-05-0 95%+
25g
$208 2023-02-02
Apollo Scientific
OR923251-1g
1-Chloro-2-methylpentane
14753-05-0 98%
1g
£30.00 2025-02-20
eNovation Chemicals LLC
D758598-25g
Pentane, 1-chloro-2-methyl-
14753-05-0 98.0%
25g
$625 2024-06-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1476-5G
1-Chloro-2-methylpentane
14753-05-0 >98.0%(GC)
5g
¥290.00 2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153663-1g
1-Chloro-2-methylpentane
14753-05-0 >98.0%(GC)
1g
¥128.90 2023-09-03
Enamine
EN300-61698-0.1g
1-chloro-2-methylpentane
14753-05-0
0.1g
$603.0 2023-02-13
abcr
AB139814-5 g
1-Chloro-2-methylpentane, 98%; .
14753-05-0 98%
5g
€110.70 2023-05-09
1PlusChem
1P000YIZ-5g
Pentane, 1-chloro-2-methyl-
14753-05-0 >98.0%(GC)
5g
$23.00 2025-02-18
Ambeed
A708054-25g
1-Chloro-2-methylpentane
14753-05-0 98%
25g
$138.0 2024-08-03

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Amadis Chemical Company Limited
(CAS:14753-05-0)1-Chloro-2-methylpentane
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Purity:99%
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